Cas no 7349-78-2 (h-met-met-oh)

h-met-met-oh structure
h-met-met-oh structure
Product Name:h-met-met-oh
CAS No:7349-78-2
MF:C10H20N2O3S2
MW:280.407400131226
MDL:MFCD00038230
CID:978111
PubChem ID:6993082
Update Time:2025-04-19

h-met-met-oh Chemical and Physical Properties

Names and Identifiers

    • h-met-met-oh
    • L-METHIONYL-L-METHIONINE
    • L-MET-MET
    • Met-Met
    • Dimethionine
    • L-methionine dipeptide
    • L-Met-L-Met
    • L-Met-L-Met-OH
    • Methionine,N-L-methionyl-,L
    • methionyl-methionine
    • Met-Met-OH
    • Methionylmethionine
    • CS-0534907
    • H-L-Met-L-Met-OH
    • ZYTPOUNUXRBYGW-YUMQZZPRSA-N
    • NS00058698
    • 7349-78-2
    • Q27144845
    • MS-23985
    • CHEMBL1222165
    • (2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-4-methylsulfanylbutanoic acid
    • HY-150013
    • AKOS010408816
    • CHEBI:74707
    • MFCD00038230
    • N-methionyl-methionine
    • (S)-2-((S)-2-Amino-4-(methylthio)butanamido)-4-(methylthio)butanoic acid
    • SCHEMBL1157691
    • BDBM50350482
    • L-Methionine, L-methionyl-
    • MDL: MFCD00038230
    • Inchi: 1S/C10H20N2O3S2/c1-16-5-3-7(11)9(13)12-8(10(14)15)4-6-17-2/h7-8H,3-6,11H2,1-2H3,(H,12,13)(H,14,15)/t7-,8-/m0/s1
    • InChI Key: ZYTPOUNUXRBYGW-YUMQZZPRSA-N
    • SMILES: S(C)CC[C@@H](C(=O)O)NC([C@H](CCSC)N)=O

Computed Properties

  • Exact Mass: 280.09200
  • Monoisotopic Mass: 280.09153485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 227 ºC
  • Solubility: Dissolution (73 g/l) (25 º C),
  • PSA: 143.02000
  • LogP: 1.48050

h-met-met-oh Pricemore >>

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